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Compound of Interest

Compound Name: Benzyldichlorophosphite

Cat. No.: B123500

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of Benzyldichlorophosphite, a
versatile reagent in organic synthesis, particularly in the formation of phospholipids. This
document collates known alternate names, chemical identifiers, and available physicochemical
and safety data to support its application in research and development.

Nomenclature and Synonyms

Benzyldichlorophosphite is known by several alternative names in chemical literature and
commercial catalogs. A clear understanding of this nomenclature is crucial for accurate
literature searches and material sourcing.

Below is a summary of the common synonyms and identifiers for Benzyldichlorophosphite.

Name Type Identifier

Common Name Benzyldichlorophosphite

Alternate Name Benzyloxydichlorophosphine

Systematic Name Phosphorodichloridous Acid Phenylmethyl Ester
Abbreviation BODP

CAS Number 76101-29-6
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The relationships between these names and the chemical entity are illustrated in the diagram
below.

Synonyms

Benzyloxydichlorophosphine
Phosphorodichloridous Acid Phenylmethyl Ester

is also known as

Benzyldichlorophosphite

is systematically named

Benzyldichlorophosphite

is abbreviated as

is identified by

Identifiers

CAS: 76101-29-6

Click to download full resolution via product page

Caption: Nomenclature and identifiers for Benzyldichlorophosphite.

Physicochemical Properties

A comprehensive dataset of the physical and chemical properties of Benzyldichlorophosphite
Is essential for its proper handling, storage, and application in experimental settings. The
following table summarizes the available data.
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Property Value

Molecular Formula C7H-Cl20P
Molecular Weight 209.01 g/mol
Appearance No data available
Boiling Point No data available
Melting Point No data available
Density No data available
Solubility No data available

Note: A comprehensive set of experimentally determined physical properties is not readily
available in the public domain. Researchers should consult supplier-specific documentation for
more detailed information.

Spectroscopic Data

Detailed spectroscopic data for Benzyldichlorophosphite is not widely published. For
structural confirmation and purity assessment, comparison with reference spectra is
recommended. Generally, for similar organophosphorus compounds, the following
spectroscopic techniques are informative:

e 3P NMR: This is a key technique for characterizing phosphorus-containing compounds, with
the chemical shift being highly sensitive to the electronic environment of the phosphorus
atom.

e 1H NMR: The proton NMR spectrum would be expected to show characteristic signals for the
benzylic protons (CHz) and the aromatic protons of the phenyl group.

e 13C NMR: The carbon NMR spectrum would provide information on the number and types of
carbon environments within the molecule.

e IR Spectroscopy: Infrared spectroscopy can identify characteristic vibrational frequencies for
the P-CI, P-O, and C-H bonds present in the molecule.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b123500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Mass Spectrometry: This technique can be used to determine the molecular weight and
fragmentation pattern, aiding in structural elucidation.

Safety and Handling

Benzyldichlorophosphite is a reactive chemical and requires careful handling. The following
information is derived from available safety data sheets.

Hazard Category Description

Corrosive. Causes severe skin burns and eye
Health Hazards _ o
damage. May cause respiratory irritation.

Physical Hazards Reacts with water.

Environmental Hazards No data available

Precautionary Measures:

e Handling: Use only in a well-ventilated area, preferably in a fume hood. Wear appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,
and a lab coat. Avoid breathing dust, fumes, gas, mist, vapors, or spray.

o Storage: Store in a cool, dry, well-ventilated place. Keep container tightly closed. Keep away
from incompatible materials such as water and strong oxidizing agents.

o First Aid:

o Inhalation: Move person to fresh air. If breathing is difficult, give oxygen. Get medical
attention immediately.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention immediately.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Get
medical attention immediately.
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o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention immediately.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of Benzyldichlorophosphite
are not readily available in open-access literature. However, it is cited as a reagent in the
synthesis of phospholipids. For instance, its use in the preparation of 1,3-diamidophospholipids
has been reported. Researchers seeking to use this compound should refer to specialized
chemical synthesis literature and patents.

The general synthetic utility of Benzyldichlorophosphite lies in its reactivity as a
phosphitylating agent. The two chlorine atoms are good leaving groups, allowing for the
sequential or simultaneous introduction of two nucleophiles, such as alcohols or amines, to
form phosphite esters or phosphoramidites, respectively. This reactivity is central to its
application in the synthesis of complex molecules like phospholipids and as an intermediate in
the production of drugs such as Miltefosine.

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety or handling guide. Users should consult the relevant Safety Data
Sheet (SDS) and other technical documents provided by the supplier before handling this
chemical. All laboratory work should be conducted by trained professionals in a suitably
equipped facility.

« To cite this document: BenchChem. [Benzyldichlorophosphite: A Technical Overview of
Nomenclature and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123500#benzyldichlorophosphite-alternate-names-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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